1-(2-Methoxy-5-methylphenyl)-3-(pyridin-4-ylmethyl)urea

• IUPAC Name: 1-(2-methoxy-5-methylphenyl)-3-(pyridin-4-ylmethyl)urea
• InChI: InChI=1S/C15H17N3O2/c1-11-3-4-14(20-2)13(9-11)18-15(19)17-10-12-5-7-16-8-6-12/h3-9H,10H2,1-2H3,(H2,17,18,19)
• InChI Key: CACIWLOYOCUEIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)NCC2=CC=NC=C2
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

1-(2-Methoxy-5-methylphenyl)-3-(pyridin-4-ylmethyl)urea is an organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a methoxy and methyl-substituted phenyl ring connected to a pyridinylmethyl group through a urea linkage.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methoxy-5-methylphenyl)-3-(pyridin-4-ylmethyl)urea typically involves the reaction of 2-methoxy-5-methylphenyl isocyanate with 4-pyridinemethanamine. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran under controlled temperature conditions to ensure the formation of the desired urea derivative.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

1-(2-Methoxy-5-methylphenyl)-3-(pyridin-4-ylmethyl)urea can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehyde or carboxylic acid derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst (Pd/C) are used.

Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group can yield aldehydes or acids, while reduction of nitro groups can produce amines.

Scientific Research Applications

1-(2-Methoxy-5-methylphenyl)-3-(pyridin-4-ylmethyl)urea has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique structure and potential therapeutic effects.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 1-(2-Methoxy-5-methylphenyl)-3-(pyridin-4-ylmethyl)urea involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it could inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-Methoxyphenyl)-3-(pyridin-4-ylmethyl)urea
• 1-(2-Methylphenyl)-3-(pyridin-4-ylmethyl)urea
• 1-(2-Methoxy-5-methylphenyl)-3-(pyridin-3-ylmethyl)urea

Uniqueness

1-(2-Methoxy-5-methylphenyl)-3-(pyridin-4-ylmethyl)urea is unique due to the presence of both methoxy and methyl groups on the phenyl ring, which can influence its chemical reactivity and biological activity. The specific positioning of these substituents can lead to distinct interactions with molecular targets, differentiating it from other similar compounds.